Cas no 1443354-09-3 (2-[2-(2-Chloro-5-fluoro-phenoxy)ethyl]-1,3-dioxolane)

• Product Name: 2-[2-(2-Chloro-5-fluoro-phenoxy)ethyl]-1,3-dioxolane
• CAS No: 1443354-09-3
• MF: C₁₁H₁₂ClFO₃
• MW: 246.662586212158
• MDL: MFCD18911449
• CID: 5209491
• Update Time: 2026-03-06

2-[2-(2-Chloro-5-fluoro-phenoxy)ethyl]-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-[2-(2-Chloro-5-fluoro-phenoxy)ethyl]-1,3-dioxolane
• 1,3-Dioxolane, 2-[2-(2-chloro-5-fluorophenoxy)ethyl]-

• MDL： MFCD18911449
• Inchi： 1S/C11H12ClFO3/c12-9-2-1-8(13)7-10(9)14-4-3-11-15-5-6-16-11/h1-2,7,11H,3-6H2
• InChI Key： BFWLQOZRGOJRGO-UHFFFAOYSA-N
• SMILES： O1CCOC1CCOC1=CC(F)=CC=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-[2-(2-Chloro-5-fluoro-phenoxy)ethyl]-1,3-dioxolane

Introduction to 2-[2-(2-Chloro-5-fluoro-phenoxy)ethyl]-1,3-dioxolane (CAS No. 1443354-09-3)

2-[2-(2-Chloro-5-fluoro-phenoxy)ethyl]-1,3-dioxolane is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1443354-09-3, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a 1,3-dioxolane ring, which is a key feature contributing to its chemical reactivity and stability. Additionally, the presence of a 2-chloro-5-fluoro-phenoxy group enhances its versatility in various chemical transformations, making it a valuable intermediate in synthetic organic chemistry.

The 1,3-dioxolane moiety is known for its ability to act as a protecting group for alcohols and thiols, a property that has been extensively utilized in the synthesis of complex molecules. This characteristic makes 2-[2-(2-Chloro-5-fluoro-phenoxy)ethyl]-1,3-dioxolane particularly useful in multi-step synthetic routes where selective protection and deprotection steps are required. The 2-chloro-5-fluoro-phenoxy group, on the other hand, introduces both electron-withdrawing and electron-donating effects into the molecule, which can influence its reactivity and interactions with biological targets. These features collectively make this compound a promising candidate for further exploration in pharmaceutical research.

In recent years, there has been a growing interest in the development of novel compounds with enhanced pharmacological properties. The structural features of 2-[2-(2-Chloro-5-fluoro-phenoxy)ethyl]-1,3-dioxolane align well with current trends in drug discovery, particularly in the design of molecules that exhibit both potency and selectivity. The compound's ability to undergo various chemical modifications allows for the creation of derivatives with tailored biological activities. This flexibility is crucial in medicinal chemistry, where the optimization of molecular structure is essential for achieving desired therapeutic effects.

One of the most compelling aspects of this compound is its potential application in the development of new therapeutic agents. The combination of the 1,3-dioxolane ring and the 2-chloro-5-fluoro-phenoxy group provides a scaffold that can be modified to target specific biological pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory responses. This suggests that 2-[2-(2-Chloro-5-fluoro-phenoxy)ethyl]-1,3-dioxolane could serve as a lead compound for further development into novel anti-inflammatory drugs.

The synthetic accessibility of this compound also contributes to its attractiveness as a research tool. The availability of starting materials and well-established synthetic protocols allows for rapid exploration of its chemical space. This ease of synthesis enables researchers to quickly generate libraries of derivatives for high-throughput screening, accelerating the drug discovery process. Additionally, the stability of the 1,3-dioxolane ring under various reaction conditions makes it a reliable component in synthetic strategies.

The role of computational chemistry in the study of 2-[2-(2-Chloro-5-fluoro-phenoxy)ethyl]-1,3-dioxolane cannot be overstated. Advanced computational methods have been employed to predict the biological activity and pharmacokinetic properties of this compound and its derivatives. These simulations provide valuable insights into how structural modifications can influence molecular interactions with biological targets. By leveraging computational tools, researchers can design more effective experiments and optimize synthetic routes with greater precision.

In conclusion, 2-[2-(2-Chloro-5-fluoro-phenoxy)ethyl]-1,3-dioxolane (CAS No. 1443354-09-3) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features, including the 1,3-dioxolane ring and the 2-chloro-5-fluoro-phenoxy group, make it an attractive candidate for further exploration in drug development. The compound's synthetic accessibility and compatibility with computational studies further enhance its value as a research tool. As advancements continue to be made in medicinal chemistry, compounds like 2-[2-(2-Chloro-5-fluoro-phenoxy)ethyl]-1,3-dioxolane are likely to play a crucial role in the discovery and development of new therapeutic agents.